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Compound of Interest

Compound Name: SD-1008

Cat. No.: B15613485

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SD-1008 is a potent cell-permeable small molecule that functions as an inhibitor of the Janus

kinase 2 (JAK2)/Signal Transducer and Activator of Transcription 3 (STAT3) signaling pathway.

[1] By targeting JAK2, SD-1008 effectively blocks the phosphorylation and subsequent

activation of STAT3, a key transcription factor implicated in cell proliferation, survival, and

inflammation. Aberrant STAT3 signaling is a hallmark of various malignancies, making SD-1008
a valuable tool for cancer research and a potential therapeutic agent. Furthermore, inhibition of

the JAK2/STAT3 pathway by SD-1008 has been shown to induce apoptosis in cancer cells,

particularly those with constitutively active STAT3.[2]

These application notes provide detailed protocols for the preparation of SD-1008 stock

solutions and its application in common in vitro assays to study its effects on JAK2/STAT3

signaling and apoptosis.

Chemical Properties and Solubility
A clear understanding of the physicochemical properties of SD-1008 is essential for its effective

use in experimental settings.
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Property Value Reference

Chemical Formula C₁₈H₁₉NO₅ [1]

Molecular Weight 329.35 g/mol [1]

Solubility
- Up to 100 mM in DMSO- Up

to 5 mM in Ethanol
[1]

Appearance Light yellow to yellow solid MedchemExpress

Storage

Store at -20°C, protect from

light. In solvent, store at -80°C

for up to 6 months or -20°C for

up to 1 month.

MedchemExpress

Preparation of SD-1008 Stock Solution
Materials:

SD-1008 powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Ethanol, absolute, sterile

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Protocol:

Determine the Desired Stock Concentration: Based on the solubility data, a high-

concentration stock solution (e.g., 10 mM or 50 mM) is typically prepared in DMSO. For

experiments sensitive to DMSO, a lower concentration stock can be prepared in ethanol.

Calculate the Required Mass of SD-1008: Use the following formula to calculate the mass of

SD-1008 needed: Mass (g) = Desired Concentration (mol/L) x Volume (L) x Molecular
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Weight ( g/mol )

Reconstitution:

Aseptically weigh the calculated amount of SD-1008 powder and transfer it to a sterile

microcentrifuge tube.

Add the calculated volume of sterile DMSO or ethanol to the tube.

Vortex the solution thoroughly until the powder is completely dissolved. Visually inspect for

any undissolved particulates.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes

to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C, protected from light.

Example Calculation for a 10 mM Stock Solution in DMSO:

To prepare 1 mL of a 10 mM stock solution:

Mass = 0.010 mol/L x 0.001 L x 329.35 g/mol = 0.0032935 g = 3.29 mg

Dissolve 3.29 mg of SD-1008 in 1 mL of DMSO.

Experimental Protocols
In Vitro Inhibition of STAT3 Phosphorylation
This protocol details the treatment of cancer cells with SD-1008 to assess its inhibitory effect on

STAT3 phosphorylation via Western blotting.

Materials:

Cancer cell line with constitutively active STAT3 (e.g., SKOV3 human ovarian cancer cells)

Complete cell culture medium
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SD-1008 stock solution (e.g., 10 mM in DMSO)

Phosphate-buffered saline (PBS)

Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

BCA protein assay kit

SDS-PAGE gels and running buffer

Transfer buffer and nitrocellulose or PVDF membranes

Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

Primary antibodies: anti-phospho-STAT3 (Tyr705), anti-STAT3, anti-GAPDH or β-actin

HRP-conjugated secondary antibody

Chemiluminescent substrate

Imaging system

Protocol:

Cell Seeding: Seed the cancer cells in 6-well plates at a density that will result in 70-80%

confluency at the time of treatment.

Cell Treatment:

Prepare working solutions of SD-1008 in complete cell culture medium at various

concentrations (e.g., 1, 5, 10, 20 µM). Include a vehicle control (DMSO at the same final

concentration as the highest SD-1008 treatment).

Remove the old medium from the cells and replace it with the medium containing the

different concentrations of SD-1008 or vehicle.

Incubate the cells for a predetermined time (e.g., 24 hours).

Cell Lysis:
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Wash the cells twice with ice-cold PBS.

Add an appropriate volume of ice-cold lysis buffer to each well and incubate on ice for 15-

30 minutes.

Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

Centrifuge the lysate at high speed (e.g., 14,000 rpm) for 15 minutes at 4°C to pellet the

cell debris.

Transfer the supernatant (protein extract) to a new tube.

Protein Quantification: Determine the protein concentration of each lysate using a BCA

protein assay.

Western Blotting:

Normalize the protein concentrations and prepare samples for SDS-PAGE.

Separate the proteins by SDS-PAGE and transfer them to a membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with the primary antibodies against p-STAT3, total STAT3, and a

loading control overnight at 4°C.

Wash the membrane and incubate with the appropriate HRP-conjugated secondary

antibody for 1 hour at room temperature.

Develop the blot using a chemiluminescent substrate and capture the image.

Quantify the band intensities to determine the dose-dependent effect of SD-1008 on

STAT3 phosphorylation.

Apoptosis Induction Assay
This protocol describes how to assess the pro-apoptotic effect of SD-1008 using Annexin

V/Propidium Iodide (PI) staining followed by flow cytometry.
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Materials:

Cancer cell line

Complete cell culture medium

SD-1008 stock solution

Annexin V-FITC/PI Apoptosis Detection Kit

Binding Buffer (provided with the kit)

Flow cytometer

Protocol:

Cell Seeding and Treatment: Seed and treat the cells with various concentrations of SD-
1008 (e.g., 10, 20, 40 µM) and a vehicle control for a specified time (e.g., 48 hours), as

described in the previous protocol.

Cell Harvesting:

Collect both the floating (apoptotic) and adherent cells. For adherent cells, gently

trypsinize and combine them with the floating cells from the supernatant.

Centrifuge the cell suspension to pellet the cells.

Staining:

Wash the cells twice with cold PBS.

Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube.

Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.

Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.
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Add 400 µL of 1X Binding Buffer to each tube.

Flow Cytometry Analysis:

Analyze the samples on a flow cytometer within 1 hour of staining.

Annexin V-positive, PI-negative cells are in early apoptosis.

Annexin V-positive, PI-positive cells are in late apoptosis or necrosis.

Quantify the percentage of apoptotic cells in each treatment group compared to the

control.

Visualizations
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Caption: JAK2/STAT3 Signaling Pathway and the inhibitory action of SD-1008.
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Caption: Experimental workflow for in-vitro evaluation of SD-1008.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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